Cas no 2173-82-2 (3,7-Dimethyl-2,6-octadienyl Butyrate)

• Product Name: 3,7-Dimethyl-2,6-octadienyl Butyrate
• CAS No: 2173-82-2
• Molecular Formula: C₁₄H₂₄O₂
• Molecular Weight: 224.33916
• MDL: MFCD00036538
• CID: 1403805
• PubChem ID: 253660680

3,7-Dimethyl-2,6-octadienyl Butyrate Properties

Names and Identifiers

• Butanoic acid, 3,7-dimethyl-2,6-octadienyl ester
• 3,7-Dimethyl-2,6-octadienyl Butyrate
• Butyric Acid 3,7-Dimethyl-2,6-octadienyl Ester
• 3,7-dimethylocta-2,6-dienyl butanoate
• (E)-3,7-dimethylocta-2,6-dienyl butyrate
• 2173-82-2
• DTXSID7047225
• NCIOpen2_003399
• D4796
• 3,7-dimethylocta-2,6-dien-1-yl butanoate
• 3, 7-dimethylocta-2, 6-dienyl butanoate
• FT-0626657
• AKOS030228128
• DB-059463
• (2Z)-3,7-dimethyl-2,6-octadien-1-yl butyrate

• MDL： MFCD00036538
• InChIKey： ZSBOMYJPSRFZAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H24O2/c1-5-7-14(15)16-11-10-13(4)9-6-8-12(2)3/h8,10H,5-7,9,11H2,1-4H3
• SMILES： CCCC(=O)OCC=C(C)CCC=C(C)C

Computed Properties

• Exact Mass: 224.17772
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 224.177630004g/mol
• Heavy Atom Count: 16
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.4580 to 1.4630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters